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Compound of Interest

Compound Name: Etravirine D4

Cat. No.: B1139326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
specifications of the Etravirine D4 reference standard. It is intended to assist researchers,
scientists, and drug development professionals in sourcing and utilizing this material for
analytical and research purposes. Etravirine D4 is the deuterated analogue of Etravirine, a
non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV.[1][2][3]
The incorporation of four deuterium atoms creates a stable, isotopically labeled version of the
molecule, making it an ideal internal standard for quantitative analysis by mass spectrometry.[1]

[4]

Commercial Avalilability

Etravirine D4 is available from several commercial suppliers specializing in reference
standards and research chemicals. The following table summarizes a selection of these
suppliers. Please note that catalog numbers and availability are subject to change, and it is
recommended to contact the suppliers directly for the most current information.
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Molecular
. Product CAS Molecular . Noted
Supplier Weight ( .
Name(s) Number Formula Purity
g/mol )
Etravirine-d4
MedchemExp 1142095-93- C20H11D4aBrN
(TMC-125 439.30 98.31%
ress 9 60
d4)
Etravirine D4
) 1142095-93- C20H11D4aBrN
GlpBio (TMC-125 439.30 >98.00%
9 6O
D4)
- 1142095-93- C20H11D4BrN -
Hexonsynth Etravirine-d4 9 o 439.30 Not Specified
6
_ - 1142095-93- C20H11D4BrN N
Biosynth Etravirine D4 9 o 439.30 Not Specified
6
Acanthus . 5 C20H11D4BrN »
Etravirine-D4 Not Specified 439.30 Not Specified
Research 60
BOC Etravirine- 1142095-93- C20H11D4BrN
) 439.30 98%
Sciences [d4] 9 60

Physicochemical Properties and Storage

A summary of the key physicochemical properties and recommended storage conditions for
Etravirine D4 is provided below.
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Property Value Source

Appearance Off-white Solid

Soluble in DMSO (Slightly),
Solubility Methanol (Slightly, Heated,

Sonicated)

-80°C for up to 6 months;
] -20°C for up to 1 month
Storage (Stock Solution) ]
(sealed, away from light and

moisture)

Store at -20°C. Shipped with

Storage (As Supplied) ]
blue ice.

2 years from QC date on
Shelf Life Certificate of Analysis when
stored properly.

Impurity Profiling

Ensuring the purity of a reference standard is critical for accurate quantitative analysis.
Impurities in the Etravirine D4 standard can potentially interfere with the analysis of the parent
drug. While a specific Certificate of Analysis detailing the impurity profile of Etravirine D4 from
a commercial supplier is not publicly available, potential impurities can be inferred from the
synthesis of the parent drug, Etravirine. Common impurities may include process-related
substances and degradation products. Several suppliers offer a range of Etravirine-related
impurities that can be used for method development and validation, such as Etravirine N-Oxide

and 5-Desbromo Etravirine.

Experimental Protocols: Quantification of Etravirine
using Etravirine D4 as an Internal Standard

Etravirine D4 is primarily used as an internal standard in bioanalytical methods for the
guantification of Etravirine in biological matrices, such as plasma. The following is a
representative LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) protocol
adapted from published methodologies.
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. Preparation of Stock and Working Solutions:

Etravirine D4 Stock Solution (Internal Standard): Prepare a stock solution of Etravirine D4
in methanol at a concentration of 1 mg/mL.

Etravirine Stock Solution (Analyte): Prepare a stock solution of Etravirine in methanol at a
concentration of 1 mg/mL.

Working Solutions: Prepare a series of working solutions of Etravirine by diluting the stock
solution with a 50:50 (v/v) mixture of methanol and water to create calibration standards. A
working solution of the internal standard is also prepared by appropriate dilution.

. Sample Preparation (Plasma):
To a 100 pL aliquot of plasma sample, add the internal standard solution.

Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., ethyl
acetate), followed by vortexing and centrifugation to separate the organic and agueous
layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
. LC-MS/MS Analysis:
Liquid Chromatography (LC):

o Column: A C18 reverse-phase column (e.g., XTerra MS-C18, 50 x 2.1 mm, 3.5 um) is
commonly used.

o Mobile Phase: A gradient elution is typically employed with a mobile phase consisting of
an aqueous component (e.g., 2 mM ammonium acetate with 0.1% formic acid) and an
organic component (e.g., methanol with 0.1% formic acid).

o Flow Rate: A typical flow rate is 300 puL/min.
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e Tandem Mass Spectrometry (MS/MS):
o lonization: Positive electrospray ionization (ESI+) is used.

o Detection: The analytes are monitored using Multiple Reaction Monitoring (MRM). The
precursor to product ion transitions for Etravirine and Etravirine D4 are selected for
guantification. For example, a precursor/product transition for Etravirine could be m/z
435.9 - 163.6.

4. Quantification:

» A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte for the calibration standards.

e The concentration of Etravirine in the unknown samples is then determined from the
calibration curve.

Workflow and Pathway Diagrams

The following diagrams illustrate the general workflow for the quantification of Etravirine using
Etravirine D4 as an internal standard and the mechanism of action of the parent drug,
Etravirine.
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Caption: Experimental workflow for the quantification of Etravirine in plasma using Etravirine
D4.
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Caption: Mechanism of action of Etravirine as a non-nucleoside reverse transcriptase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. walshmedicalmedia.com [walshmedicalmedia.com]
o 3. derpharmachemica.com [derpharmachemica.com]

e 4. Quantification of darunavir and etravirine in human peripheral blood mononuclear cells
using high performance liquid chromatography tandem mass spectrometry (LC-MS/MS),
clinical application in a cohort of 110 HIV-1 infected patients and evidence of a potential
drug-drug interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Etravirine D4 Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139326#commercial-suppliers-of-etravirine-d4-
reference-standard]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139326?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Etravirine-D4.html
https://www.walshmedicalmedia.com/open-access/oral-liquid-formulation-of-etravirine-for-enhanced-bioavailability.-jbb.1000179.pdf
https://www.derpharmachemica.com/pharma-chemica/impurities-profiling-of-method-development-and-validation-of-etravirine-etr-in-their--dosage-forms-by-chromatography-met.pdf
https://pubmed.ncbi.nlm.nih.gov/26742721/
https://pubmed.ncbi.nlm.nih.gov/26742721/
https://pubmed.ncbi.nlm.nih.gov/26742721/
https://pubmed.ncbi.nlm.nih.gov/26742721/
https://www.benchchem.com/product/b1139326#commercial-suppliers-of-etravirine-d4-reference-standard
https://www.benchchem.com/product/b1139326#commercial-suppliers-of-etravirine-d4-reference-standard
https://www.benchchem.com/product/b1139326#commercial-suppliers-of-etravirine-d4-reference-standard
https://www.benchchem.com/product/b1139326#commercial-suppliers-of-etravirine-d4-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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